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Compound of Interest

Compound Name: 1,3-Dinitroglycerin-d5

Cat. No.: B12387570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide details the synthesis of 1,3-Dinitroglycerin-d5, a deuterated

analog of a major metabolite of nitroglycerin. This information is intended for qualified

researchers and professionals in a controlled laboratory setting. The synthesis of nitrated

glycerin compounds is inherently hazardous and should only be attempted by experienced

chemists with appropriate safety measures in place.

Introduction
1,3-Dinitroglycerin (1,3-DNG) is a significant plasma metabolite of the vasodilator drug

nitroglycerin.[1] The deuterated isotopologue, 1,3-Dinitroglycerin-d5 (1,3-DNG-d5), serves as

a valuable internal standard for pharmacokinetic and metabolic studies, enabling precise

quantification in biological matrices via mass spectrometry. This guide provides a

comprehensive overview of a plausible synthetic route for 1,3-DNG-d5, adapted from

established methods for the synthesis of its non-deuterated counterpart. The synthesis involves

the selective nitration of the primary hydroxyl groups of commercially available deuterated

glycerol (Glycerol-1,1,2,3,3-d5).

Physicochemical Properties
A summary of the key physicochemical properties of the starting material and the target

compound is presented below.
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Property Glycerol-1,1,2,3,3-d5 1,3-Dinitroglycerin-d5

Chemical Formula (HOCD₂)₂CDOH C₃HD₅N₂O₇

Molecular Weight 97.12 g/mol [2] 187.12 g/mol

CAS Number 62502-71-0[2][3] Not available

Appearance Liquid Expected to be a liquid or solid

Boiling Point 182 °C[2] Not available

Melting Point 20 °C[2] Not available

Density 1.331 g/mL at 25 °C[2] Not available

Isotopic Purity Typically ≥98 atom % D[2] Dependent on starting material

Synthetic Workflow
The synthesis of 1,3-Dinitroglycerin-d5 can be conceptualized as a three-stage process:

preparation of the nitrating mixture, the nitration reaction itself, and subsequent purification of

the product.
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Caption: A flowchart illustrating the key stages in the synthesis of 1,3-Dinitroglycerin-d5.
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Experimental Protocol
This protocol is adapted from established procedures for the nitration of glycerol.[4][5][6]

Extreme caution is advised due to the exothermic nature of the reaction and the explosive

potential of the products.

4.1. Materials and Reagents

Reagent Formula Purity/Concentration

Glycerol-1,1,2,3,3-d5 (HOCD₂)₂CDOH ≥98 atom % D

Fuming Nitric Acid HNO₃ ≥99%

Concentrated Sulfuric Acid H₂SO₄ 98%

Sodium Bicarbonate NaHCO₃ Analytical Grade

Anhydrous Sodium Sulfate Na₂SO₄ Analytical Grade

Dichloromethane CH₂Cl₂ ACS Grade

Deionized Water H₂O High Purity

Crushed Ice - -

4.2. Procedure

Preparation of the Nitrating Mixture:

In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel,

and a low-temperature thermometer, add a calculated volume of concentrated sulfuric

acid.

Cool the flask in an ice-salt bath to below 5 °C.

Slowly add fuming nitric acid dropwise from the dropping funnel while maintaining vigorous

stirring and ensuring the temperature does not exceed 10 °C. The optimal molar ratio of

nitric acid to glycerol for selective dinitration is reported to be around 5:1.[4][5]

Nitration of Glycerol-d5:
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Once the nitrating mixture has stabilized at a low temperature, begin the slow, dropwise

addition of Glycerol-d5 from a separate dropping funnel.

The reaction is highly exothermic; maintain the temperature of the reaction mixture below

15 °C throughout the addition.[6] A runaway reaction can occur if the temperature rises too

high, leading to the formation of gaseous, toxic nitrogen oxides and a significant risk of

explosion.[7][8]

After the addition is complete, allow the mixture to stir for an additional 30-60 minutes at a

controlled temperature (e.g., 10-15 °C) to ensure the reaction proceeds to completion.

Work-up and Purification:

Prepare a beaker with a large volume of crushed ice and water.

Carefully and slowly pour the reaction mixture onto the ice with gentle stirring. The crude

product, a mixture of nitrated glycerols, will separate as an oily layer.

Transfer the mixture to a separatory funnel and allow the layers to separate.

Remove and discard the lower aqueous acid layer.

Wash the organic layer sequentially with cold deionized water, a dilute solution of sodium

bicarbonate (to neutralize any remaining acid), and finally again with deionized water until

the washings are neutral.

Separate the organic layer and dry it over anhydrous sodium sulfate.

The solvent (if any was used for extraction, such as dichloromethane) can be carefully

removed under reduced pressure to yield the crude product. Further purification can be

achieved by column chromatography if necessary to isolate the 1,3-dinitroglycerin isomer.

Characterization and Data
The final product should be characterized to confirm its identity and purity. While specific data

for 1,3-Dinitroglycerin-d5 is not readily available in the literature, the following techniques are

standard for this type of compound.
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Analytical Technique Expected Observations

¹H NMR

Absence or significant reduction of proton

signals corresponding to the glycerol backbone.

Residual proton signals may be present

depending on the isotopic purity of the starting

material.

¹³C NMR

Signals corresponding to the three carbon

atoms of the glycerol backbone, with shifts

indicative of the nitrate ester functional groups.

Mass Spectrometry

The molecular ion peak should correspond to

the calculated molecular weight of 1,3-

Dinitroglycerin-d5 (187.12 g/mol ).

Fragmentation patterns can further confirm the

structure.

HPLC/GC

Purity assessment and separation from other

nitrated isomers (e.g., 1,2-Dinitroglycerin-d5 and

Trinitroglycerin-d5).[4][5]

Safety Considerations
Explosion Hazard: Nitrated glycerin compounds are highly explosive and sensitive to shock,

friction, and heat. All operations should be conducted behind a blast shield in a fume hood

rated for explosive materials.

Toxicity: Nitrated organic compounds and the reagents used in their synthesis (concentrated

acids) are toxic and corrosive. Appropriate personal protective equipment (PPE), including

safety glasses, face shield, and acid-resistant gloves, must be worn at all times.

Temperature Control: Strict temperature control is critical to prevent a runaway reaction. A

reliable cooling system and constant monitoring of the reaction temperature are essential.

Scale: This synthesis should only be performed on a small scale, especially during initial

attempts.
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This guide provides a framework for the synthesis of 1,3-Dinitroglycerin-d5. Researchers

should consult relevant safety data sheets (SDS) and conduct a thorough risk assessment

before attempting this procedure. The specific reaction conditions may require optimization to

achieve the desired yield and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12387570?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

